2-(((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)thio)-4-methylthiazole

• IUPAC Name: 2-[(1-cyclopropylsulfonylpiperidin-4-yl)methylsulfanyl]-4-methyl-1,3-thiazole
• InChI: InChI=1S/C13H20N2O2S3/c1-10-8-18-13(14-10)19-9-11-4-6-15(7-5-11)20(16,17)12-2-3-12/h8,11-12H,2-7,9H2,1H3
• InChI Key: LATKUYZRWNZQCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C13H20N2O2S3
• Molecular Weight: 332.5 g/mol

Description

2-(((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)thio)-4-methylthiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Antimicrobial Activity

Compounds related to "2-(((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)thio)-4-methylthiazole" have been synthesized and evaluated for their antimicrobial properties. For example, novel spiros[4.5]dec-2-enes containing 1,2,4-triazole, piperidine, and sulfonamide moieties showed significant antimicrobial activity against several microbial strains. These compounds are synthesized from 4-piperidone benzoylhydrazones and exhibit promising results against various pathogens, highlighting their potential as antimicrobial agents Dalloul et al., 2017.

Antitumor Activity

Some derivatives have been identified as potent and selective inhibitors of CDK2/cycE, exhibiting antitumor activity in mice. For instance, N-(cycloalkylamino)acyl-2-aminothiazole inhibitors have shown significant efficacy as antitumor agents, with one compound entering Phase 1 human clinical trials. These findings underscore the potential of these compounds in cancer therapy Misra et al., 2004.

Enzyme Inhibition

Compounds in this category have been investigated for their role as enzyme inhibitors. A series of 1, 2, 4-triazole derivatives bearing the piperidine moiety introduced as new anti-diabetic drug candidates have shown moderate to good α-glucosidase inhibitory activity. These findings suggest their potential utility in managing diabetes by inhibiting enzymes critical to the disease's progression Nafeesa et al., 2019.

Drug Development and Disease Treatment

The synthesis and evaluation of new compounds for treating diseases have been a significant focus of research on these chemicals. For example, the synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense highlight the potential of these compounds in treating human African trypanosomiasis, a parasitic disease Patrick et al., 2016.